5-(2-Methyl-1,3-thiazol-4-yl)isoxazole-3-carbohydrazide

• IUPAC Name: 5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole-3-carbohydrazide
• InChI: InChI=1S/C8H8N4O2S/c1-4-10-6(3-15-4)7-2-5(12-14-7)8(13)11-9/h2-3H,9H2,1H3,(H,11,13)
• InChI Key: GJUHUYGXAUSJMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=NO2)C(=O)NN
• Molecular Formula: C8H8N4O2S
• Molecular Weight: 224.24 g/mol

Description

5-(2-Methyl-1,3-thiazol-4-yl)isoxazole-3-carbohydrazide is a chemical compound with the linear formula C8 H8 N4 O2 S. It is a part of the azole heterocycles group, which are aromatic five-membered heterocycles.

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered heterocyclic moiety commonly found in many commercially available drugs. It contains one sulfur and one nitrogen atom.

Chemical Reactions Analysis

The chemical reactivity in cycloaddition reactions of compounds like this is determined by the energies and shape of the Frontier Molecular Orbitals (FMO), specifically the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 250.24. More detailed physical and chemical properties may be found in the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Safety and Hazards

According to the MSDS, this compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are advised.

Future Directions

In the field of drug discovery, there is a growing interest in the synthesis of compounds containing the thiazole moiety due to their utility in various fields. Future research may focus on developing robust synthetic methods for the generation of a diverse collection of heterocyclic molecules to accelerate the drug discovery program. Furthermore, modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is a potential area of exploration.

Mechanism of Action

Target of Action

Compounds with thiazole and isoxazole moieties have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been found to interact with various biological targets leading to a range of effects . Isoxazole moieties are also known to be crucial in drug discovery research, showing different biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity .

Biochemical Pathways

Thiazole and isoxazole derivatives have been found to interact with a variety of biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Compounds with thiazole and isoxazole moieties are generally known to have good bioavailability .

Result of Action

Thiazole and isoxazole derivatives have been found to exhibit a range of effects at the molecular and cellular level, contributing to their diverse biological activities .

Action Environment

The action of similar compounds can be influenced by factors such as ph, temperature, and the presence of other molecules .